Cas no 135819-58-8 (Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI))

• Product Name: Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI)
• CAS No: 135819-58-8
• MF: C₂₅H₄₂N₂O₇S
• MW: 514.675186634064
• CID: 156751
• PubChem ID: 6439395
• Update Time: 2025-04-19

Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI)
• (5E,9E,14E)-11-[(2R)-2-amino-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-8,12-dihydroxyicosa-5,9,14-trienoic acid
• hepoxillin A3-D
• 8,12-Dihydroxy-11-cysteinylglycinyleicosa-5,9,14-trienoic acid
• Glycine, N-(S-(10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl)-L-cysteinyl)-
• Hxa3-D
• S-{(2E,6E)-10-carboxy-4-hydroxy-1-[(3E)-1-hydroxynon-3-en-1-yl]deca-2,6-dien-1-yl}-L-cysteinylglycine
• 135819-58-8

• Inchi： 1S/C25H42N2O7S/c1-2-3-4-5-6-10-13-21(29)22(35-18-20(26)25(34)27-17-24(32)33)16-15-19(28)12-9-7-8-11-14-23(30)31/h6-7,9-10,15-16,19-22,28-29H,2-5,8,11-14,17-18,26H2,1H3,(H,27,34)(H,30,31)(H,32,33)/b9-7+,10-6+,16-15+/t19?,20-,21?,22?/m0/s1
• InChI Key： BIWALBLSFARGON-GHTRGEPCSA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)N)C(/C=C/C(C/C=C/CCCC(=O)O)O)C(C/C=C/CCCCC)O

Computed Properties

• Exact Mass: 514.27146
• Monoisotopic Mass: 514.27127286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 21
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 196Ų

Experimental Properties

• PSA: 170.18